(5-Bromofuran-2-yl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C12H16BrNO4S/c1-8(2)7-19(16,17)9-5-14(6-9)12(15)10-3-4-11(13)18-10/h3-4,8-9H,5-7H2,1-2H3
• InChI Key: YLEQWQCWKINUMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)C2=CC=C(O2)Br
• Molecular Formula: C12H16BrNO4S
• Molecular Weight: 350.23 g/mol

Description

(5-Bromofuran-2-yl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 'BFAIM' and belongs to the class of azetidinones.

Scientific Research Applications

Physicochemical Properties and Synthesis

A study explored the alkylation of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazole-3-thiol with bromoalkanes, leading to the synthesis of compounds with high yield. These compounds demonstrated antibacterial activity towards various microorganism families, suggesting their potential as broad-spectrum antibiotics against both gram-positive and gram-negative bacteria. This indicates the compound's relevance in synthesizing new antibacterial agents (Voprosy Khimii i Khimicheskoi Tekhnologii, 2020).

Carbonic Anhydrase Inhibitory Activity

Bromophenol derivatives, including compounds structurally related to (5-Bromofuran-2-yl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone, were synthesized and evaluated for their inhibitory activity against carbonic anhydrase. These compounds displayed strong inhibitory activity, particularly against the hCA I isozyme, suggesting potential therapeutic applications in treating conditions like glaucoma, epilepsy, and osteoporosis (Archiv der Pharmazie, 2013).

Antioxidant Properties

Research into (5-Bromofuran-2-yl)-related compounds also uncovered their significant antioxidant properties. For instance, synthesis of derivatives from reactions such as bromination and demethylation led to compounds with effective antioxidant power, highlighting their potential in developing treatments targeting oxidative stress-related diseases (Archiv der Pharmazie, 2012).

Cytotoxicity and Cancer Research

The synthesis of 2-aroylbenzofuran-3-ols, including (5-bromo-3-hydroxybenzofuran-2-yl)(4-fluorophenyl)methanone and its derivatives, demonstrated cytotoxicity against various human cancer cell lines. These findings suggest the compound's framework can be instrumental in developing new anticancer agents, particularly targeting liver cancer cells (Acta crystallographica. Section C, Structural chemistry, 2020).

Synthesis and Evaluation for Catalytic Asymmetric Addition

Enantiopure derivatives related to (5-Bromofuran-2-yl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone were developed for catalytic asymmetric addition to aldehydes. This process achieved high enantioselectivity, suggesting the compound's utility in synthesizing chiral molecules for pharmaceutical applications (The Journal of organic chemistry, 2008).